Cas no 102036-44-2 (3,6-dibromo-9-[6-(3,6-dibromocarbazol-9-yl)hexa-2,4-diynyl]carbazole)

• Product Name: 3,6-dibromo-9-[6-(3,6-dibromocarbazol-9-yl)hexa-2,4-diynyl]carbazole
• CAS No: 102036-44-2
• MF: C₃₀H₁₆Br₄N₂
• MW: 724.077444076538
• CID: 1131238
• PubChem ID: 71332720
• Update Time: 2025-04-20

3,6-dibromo-9-[6-(3,6-dibromocarbazol-9-yl)hexa-2,4-diynyl]carbazole Chemical and Physical Properties

Names and Identifiers

• 3,6-dibromo-9-[6-(3,6-dibromocarbazol-9-yl)hexa-2,4-diynyl]carbazole
• 102036-44-2
• 9,9'-(Hexa-2,4-diyne-1,6-diyl)bis(3,6-dibromo-9H-carbazole)
• DTXSID10761110

• Inchi： 1S/C30H16Br4N2/c31-19-5-9-27-23(15-19)24-16-20(32)6-10-28(24)35(27)13-3-1-2-4-14-36-29-11-7-21(33)17-25(29)26-18-22(34)8-12-30(26)36/h5-12,15-18H,13-14H2
• InChI Key： IKFYJRMKSKIJLE-UHFFFAOYSA-N
• SMILES： BrC1=CC=C2C(=C1)C1C=C(C=CC=1N2CC#CC#CCN1C2C=CC(=CC=2C2=CC(=CC=C12)Br)Br)Br

Computed Properties

• Exact Mass: 719.80468
• Monoisotopic Mass: 719.80470g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 36
• Rotatable Bond Count: 3
• Complexity: 816
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.9
• Topological Polar Surface Area: 9.9Ų

Experimental Properties

• PSA: 9.86